2-Azabicyclo[2.2.2]octan-5-one hydrochloride

Specification

• CAS No.: 1514112-02-7
• Molecular Formula: C7H12ClNO
• Molecular Weight: 161.63 g/mol
• IUPAC Name: 2-azabicyclo[2.2.2]octan-5-one;hydrochloride
• Standard InChI: InChI=1S/C7H11NO.ClH/c9-7-3-6-2-1-5(7)4-8-6;/h5-6,8H,1-4H2;1H
• Standard InChI Key: WXODOWLKIYLLII-UHFFFAOYSA-N
• SMILES: C1CC2CNC1CC2=O.Cl
• Canonical SMILES: C1CC2CNC1CC2=O.Cl

Introduction

Chemical Identity and Structural Characteristics

2-Azabicyclo[2.2.2]octan-5-one hydrochloride is characterized by a unique bicyclic framework containing a nitrogen atom at the 2-position and a ketone functionality at the 5-position, with the compound existing as a hydrochloride salt. The bicyclic structure provides rigidity and distinctive spatial arrangements that contribute to its chemical behavior and potential biological activities.

Basic Identification Parameters

The compound is defined by several key identification parameters that establish its chemical identity:

Parameter	Value
IUPAC Name	2-azabicyclo[2.2.2]octan-5-one hydrochloride
CAS Numbers	1514112-02-7, 1895825-36-1
Molecular Formula	C₇H₁₂ClNO
Molecular Weight	161.63 g/mol
Parent Compound	2-Azabicyclo[2.2.2]octan-5-one (CID 22022842)
SMILES Notation	O=C1CC2CCC1CN2.[H]Cl
InChI	InChI=1S/C7H11NO.ClH/c9-7-3-6-2-1-5(7)4-8-6;/h5-6,8H,1-4H2;1H
InChIKey	WXODOWLKIYLLII-UHFFFAOYSA-N

The compound consists of a seven-carbon framework with one nitrogen atom and one ketone group, forming a 2-azabicyclo[2.2.2]octane skeleton with the hydrochloride salt.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Azabicyclo[2.2.2]octan-5-one hydrochloride is essential for its characterization, handling, and application in research settings.

Physical Properties

The compound typically presents as a solid substance with specific physical characteristics:

Property	Description
Physical State	Solid
Appearance	White to off-white solid
Purity (Commercial)	Typically available at 95-97% purity
Stability	Stable under standard laboratory conditions
Storage Recommendation	Store in cool, dry place; protect from moisture

These physical properties influence its handling, storage requirements, and application potential in various research contexts.

Chemical Properties

The chemical behavior of 2-Azabicyclo[2.2.2]octan-5-one hydrochloride is determined by its functional groups and structural features:

Property	Characteristic
Functional Groups	Secondary amine (as salt), ketone
Reactivity	Moderate reactivity, primary reactivity centers at N-position and carbonyl group
Solubility	Soluble in polar protic solvents (water, alcohols); limited solubility in non-polar solvents
Acid-Base Behavior	Behaves as a salt form of a weak base
Hydrogen Bond Capacity	Hydrogen bond donor (N-H) and acceptor (C=O) capabilities

The presence of the ketone functionality at the 5-position provides opportunities for various chemical transformations, while the protonated nitrogen introduces salt-like properties that affect solubility and other physicochemical characteristics.

Synthesis and Preparation Methods

The synthesis of 2-Azabicyclo[2.2.2]octan-5-one hydrochloride typically involves specific reaction pathways that enable the construction of its bicyclic framework.

Synthetic Routes

Several synthetic approaches can be employed to prepare this compound:

• Cyclization of appropriate precursors under controlled conditions

• Reaction of suitable amines with cyclic ketones, followed by cyclization

• Formation of the bicyclic ring system through intramolecular displacement reactions

• Subsequent salt formation through treatment with hydrogen chloride

The synthesis typically requires precise control of reaction conditions, including temperature and pH, to ensure high yield and purity.

Industrial Production Methods

For larger-scale production, industrial methods often employ optimized processes:

Production Aspect	Approach
Process Type	Batch or continuous flow processes
Scale Considerations	Temperature control and pH management are critical
Quality Control	Typically monitored via HPLC, NMR, and mass spectrometry
Yield Optimization	Often involves catalyst optimization and reaction condition refinement

These industrial methods focus on efficiency, scalability, and consistency in product quality, which are essential for commercial applications and research supply.

Chemical Reactivity and Reactions

The chemical reactivity of 2-Azabicyclo[2.2.2]octan-5-one hydrochloride stems from its functional groups and structural features, enabling various transformations.

Types of Reactions

The compound can participate in several types of chemical reactions:

Reaction Type	Description	Potential Products
Reduction	Reduction of ketone functionality	2-Azabicyclo[2.2.2]octan-5-ol derivatives
Nucleophilic Addition	Addition to carbonyl group	Various adducts based on nucleophile
Salt Modifications	Exchange of counterion	Different salt forms
N-Functionalization	Reactions at the nitrogen position	N-substituted derivatives
Oxidation	Oxidation reactions	Oxidized derivatives

The ketone group serves as a versatile handle for chemical modifications, while the nitrogen center provides opportunities for functionalization when in non-salt forms.

Reaction Conditions and Reagents

Specific reaction conditions and reagents are typically employed for different transformations:

• Reduction conditions: Sodium borohydride, lithium aluminum hydride in appropriate solvents

• Nucleophilic additions: Various nucleophiles under basic or neutral conditions

• Salt modifications: Ion exchange resins or treatment with bases followed by different acids

• N-functionalization: Typically requires free-basing followed by alkylation or acylation reagents

These conditions enable selective transformations leading to derivatives with modified properties and potential applications.

Applications in Scientific Research

2-Azabicyclo[2.2.2]octan-5-one hydrochloride has found applications in various scientific fields due to its unique structural features and reactivity profile.

Chemical Research Applications

Application Area	Specific Use
Organic Synthesis	Building block for complex molecules
Structural Studies	Model compound for conformational analysis
Medicinal Chemistry	Scaffold for bioactive compound development
Material Science	Precursor for specialized materials

The rigid bicyclic framework makes this compound valuable for studies requiring well-defined spatial arrangements of functional groups.

Biological and Pharmaceutical Research

Research involving this compound in biological contexts includes:

• Receptor Binding Studies: Investigation of interactions with specific biological receptors

• Structure-Activity Relationship (SAR) Studies: Development of pharmaceutically relevant compounds

• Enzymatic Reaction Investigations: Exploration of enzymatic transformations

These applications leverage the unique structural features of the compound to explore biological interactions and potential therapeutic applications.

Structural Relationship with Similar Compounds

2-Azabicyclo[2.2.2]octan-5-one hydrochloride belongs to a family of related bicyclic compounds with varying functionalities and positional isomers.

Comparison with Structurally Related Compounds

Compound	Structural Difference	Key Distinctions
2-Azabicyclo[2.2.2]octane hydrochloride	Lacks 5-ketone functionality	Different reactivity profile, no carbonyl reactivity
2-Azabicyclo[2.2.2]octan-5-ol	Hydroxyl group instead of ketone at position 5	Different polarity, hydrogen bonding capabilities
2-Azabicyclo[3.2.1]octane derivatives	Different ring size arrangement	Altered spatial orientation and conformational properties

Structure-Property Relationships

The unique structure of 2-Azabicyclo[2.2.2]octan-5-one hydrochloride confers specific properties:

• The rigid bicyclic framework restricts conformational flexibility

• The ketone functionality introduces a polar reactive center

• The nitrogen atom (as hydrochloride salt) affects solubility and acid-base behavior

• The specific spatial arrangement of functional groups influences molecular recognition properties

These structure-property relationships are fundamental to the compound's behavior in chemical reactions and biological systems.

Aspect	Details
Commercial Forms	Typically available as powder/solid
Package Sizes	Commonly offered in ranges from 100mg to 5g
Purity Grades	Research grade (95-97% purity) most common
Price Range	Approximately $160-3,200 depending on quantity and purity
Lead Times	Variable, with some suppliers requiring 8-12 weeks for production

The compound is primarily offered as a research chemical through specialized chemical suppliers.

Quality Control and Specifications

Commercial supplies of the compound typically undergo quality control procedures:

• Purity Assessment: Typically via HPLC and/or NMR spectroscopy

• Identity Confirmation: Mass spectrometry, IR spectroscopy

• Impurity Profiling: Analysis of potential synthesis-related impurities

• Certification: Certificate of Analysis (CoA) documenting specifications

These quality control measures ensure the reliability and reproducibility of research conducted using the compound.

Safety Aspect	Information
GHS Classification	Warning (Exclamation Mark)
Hazard Statements	H302; H315; H319; H335 (Harmful if swallowed; Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation)
Precautionary Statements	P280; P305+P351+P338 (Wear protective gloves/protective clothing/eye protection/face protection; IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)
Personal Protection	Recommended use of appropriate laboratory PPE

These safety considerations highlight the importance of proper handling practices when working with this compound in research settings.